Dysprosium bromide

• IUPAC Name: dysprosium(3+);tribromide
• InChI: InChI=1S/3BrH.Dy/h3*1H;/q;;;+3/p-3
• InChI Key: GBLDKMKYYYAAKD-UHFFFAOYSA-K
• Canonical SMILES: [Br-].[Br-].[Br-].[Dy+3]
• Molecular Formula: Br3Dy
• DSSTOX Substance ID: DTXSID20932334
• Molecular Weight: 402.21 g/mol
• CAS RN: 14456-48-5

Description

Dysprosium bromide is an inorganic compound of bromine and dysprosium, with the chemical formula of DyBr3. It is a white-gray hygroscopic solid that is soluble in water. It has a trigonal crystal structure of the bismuth (III) iodide type with space group R3.

Synthesis Analysis

Dysprosium (III) bromide can be obtained by reacting dysprosium with bromine. The reaction can be represented as: 2Dy + 3Br2 → 2DyBr3. Dysprosium bromide hexahydrate can be obtained by crystallization from its solution. This solution can be heated with ammonium bromide in vacuum to obtain the anhydrous form. Dysprosium (III) oxide and aluminium bromide (in the form of Al2Br6) at a high temperature react to form DyAl3Br12, which decomposes to dysprosium (III) bromide at a lower temperature.

Molecular Structure Analysis

Dysprosium (III) bromide has a trigonal crystal structure of the bismuth (III) iodide type with space group R3.

Chemical Reactions Analysis

Dysprosium (III) bromide can be obtained by reacting dysprosium with bromine. Dysprosium bromide hexahydrate can be obtained by crystallization from its solution, which can be heated with ammonium bromide in vacuum to obtain the anhydrous form. Dysprosium (III) oxide and aluminium bromide (in the form of Al2Br6) at a high temperature react to form DyAl3Br12, which decomposes to dysprosium (III) bromide at a lower temperature.

Physical And Chemical Properties Analysis

Dysprosium bromide is a white-gray hygroscopic solid that is soluble in water. It has a trigonal crystal structure of the bismuth (III) iodide type with space group R3. The density of Dysprosium bromide is 5.8 g·cm−3 and it has a melting point of 881 °C.

Scientific Research Applications

Water Treatment and Chemical Analysis

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Crystal Growth Applications

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Biosorption of Dysprosium

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Luminescent Single-Molecule Magnets (SMMs)

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Magnetic Anisotropy Research

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High-Density Memory Devices

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Safety and Hazards

Dysprosium bromide is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also suspected of damaging fertility or the unborn child and may cause damage to organs (Central nervous system) through prolonged or repeated exposure.

Future Directions

Research on Dysprosium bromide and related compounds is ongoing. For instance, a study reported the synthesis and characterization of a dysprosium bis (borolide) compound, which exhibited open magnetic hysteresis up to 66 K, establishing it as a top-performing single-molecule magnet among its dysprosocenium analogues. This represents a step toward the development of alternatives to substituted dysprosocenium single-molecule magnets with increased axiality.

Mechanism of Action

Target of Action

Dysprosium bromide (DyBr3) is an inorganic compound of bromine and dysprosium . Dysprosium is a rare-earth element in the lanthanide series with a metallic silver luster

Mode of Action

The mode of action of dysprosium bromide is primarily chemical rather than biological. Dysprosium bromide can be obtained by reacting dysprosium with bromine . The compound is a white-gray hygroscopic solid that is soluble in water . It has a trigonal crystal structure of the bismuth (III) iodide type .

Biochemical Pathways

Dysprosium has been used to create a two-dimensional supersolid in a laboratory environment . Supersolids are expected to exhibit unusual properties, including superfluidity .

Result of Action

The result of dysprosium bromide’s action is largely dependent on its application. In the context of its use in high-intensity metal-halide lamps, dysprosium bromide dissociates near the hot center of the lamp, releasing dysprosium ions .

Action Environment

The action of dysprosium bromide is influenced by environmental factors such as temperature and pressure. For instance, dysprosium bromide can be obtained by reacting dysprosium with bromine . The reaction is facilitated by high temperatures . Furthermore, the compound’s solubility in water suggests that it can be influenced by the presence of solvents .

Q & A

Q1: How can thermal analysis techniques be used to study dysprosium bromide complexes?

A1: Thermal analysis techniques like Differential Scanning Calorimetry (DSC) are valuable for studying the thermal decomposition of dysprosium bromide complexes. In the research article "Application of thermal analyse to the study of decomposition of complexe of dysprosium bromide with alanine" [], researchers used DSC to investigate the kinetics of decomposition for a dysprosium bromide complex with alanine. By analyzing the DSC curves, they determined kinetic parameters such as activation energy (E), pre-exponential factor (A), and reaction order (n) using methods like the Ozawa method, Kissinger method, and others. This information provides insights into the thermal stability and decomposition mechanisms of such complexes.

Q2: Can dysprosium bromide be used to synthesize nanomaterials?

A2: Yes, research suggests that dysprosium bromide can play a role in synthesizing nanomaterials under specific conditions. The study "Unusual dysprosium ceramic nano-fiber growth in a supercritical aqueous solution" [] highlights the formation of dysprosium ceramic nanofibers using a supercritical aqueous solution. While the abstract doesn't provide details on the exact precursor or synthesis route, it suggests the potential of dysprosium bromide as a starting material or a contributing component in nanomaterial synthesis. Further research is needed to explore and optimize the use of dysprosium bromide in controlled nanomaterial fabrication.